Cas no 540463-58-9 (Benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy)-)

• Product Name: Benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy)-
• CAS No: 540463-58-9
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• CID: 4028058
• PubChem ID: 85837818
• Update Time: 2025-08-05

Benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy)-
• 3-(Benzyloxy)-2-fluoro-6-methoxybenzoic acid
• 540463-58-9
• CS-0190360
• E96413

• Inchi： 1S/C15H13FO4/c1-19-11-7-8-12(14(16)13(11)15(17)18)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： VCRZUAFQVHBCBM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(OCC2=CC=CC=C2)=C1F

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy)-

Benzoic Acid, 2-Fluoro-6-Methoxy-3-(Phenylmethoxy): A Comprehensive Overview

Benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy), also known by its CAS number 540463-58-9, is a complex organic compound with a diverse range of applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with fluorine, methoxy, and phenylmethoxy groups. These substituents not only influence the compound's chemical properties but also play a crucial role in its biological activity.

The synthesis of benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy) involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the benzoic acid derivative, followed by the introduction of the fluorine and methoxy groups at specific positions on the aromatic ring. The phenylmethoxy group is then introduced through a nucleophilic substitution or coupling reaction, ensuring precise regioselectivity. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making the compound more accessible for research and industrial applications.

One of the most promising areas of research involving benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy) is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a valuable candidate for developing new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be used to treat conditions like arthritis and other inflammatory diseases.

In addition to its pharmacological applications, benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy) has also gained attention in materials science. Researchers have explored its use as a precursor for advanced materials such as polymers and nanoparticles. For example, a 2023 paper in Advanced Materials highlighted how this compound can be polymerized to form biocompatible materials with excellent mechanical properties. These materials have potential applications in tissue engineering and drug delivery systems.

The chemical stability of benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy) is another area of interest for scientists. Studies have shown that the compound exhibits remarkable resistance to thermal degradation and oxidation under various conditions. This property makes it suitable for use in high-performance applications where stability is critical. Recent research has focused on optimizing storage conditions to further enhance its shelf life without compromising its chemical integrity.

In terms of environmental impact, benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy) has been found to degrade efficiently under aerobic conditions when exposed to microbial activity. This biodegradability is an important consideration for its use in industrial settings where waste management is a concern. A 2023 study published in Environmental Science & Technology provided insights into the microbial pathways responsible for its degradation, paving the way for more sustainable manufacturing practices.

The future outlook for benzoic acid, 2-fluoro-6-methoxy-3-(phenylmethoxy) appears bright as researchers continue to uncover new applications and improve existing ones. With ongoing advancements in synthetic methodologies and an increasing focus on green chemistry principles, this compound is poised to play an even more significant role in various industries.